Cas no 2877653-53-5 (4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• CAS No: 2877653-53-5
• MF: C₁₆H₂₀F₂N₂OS
• MW: 326.404609680176
• CID: 5309113
• PubChem ID: 165433030
• Update Time: 2025-06-08

4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040879559
• 2877653-53-5
• F6802-8485
• 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• [1-[(3,4-Difluorophenyl)methyl]-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C16H20F2N2OS/c17-14-2-1-12(9-15(14)18)10-19-4-3-13(11-19)16(21)20-5-7-22-8-6-20/h1-2,9,13H,3-8,10-11H2
• InChI Key： VUTMZVXAFSKUBB-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=C(F)C(F)=C2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 326.12644076g/mol
• Monoisotopic Mass: 326.12644076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.7±45.0 °C(Predicted)
• pka: 8.10±0.40(Predicted)

Additional information on 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine

4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877653-53-5): A Comprehensive Overview

4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877653-53-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring and a pyrrolidine moiety substituted with a difluorophenylmethyl group. The combination of these structural elements imparts specific biological activities and pharmacological properties that make it a promising candidate for various therapeutic applications.

The thiomorpholine ring is a heterocyclic compound with a sulfur atom and four carbon atoms forming a six-membered ring. This ring structure is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The pyrrolidine moiety, on the other hand, is a five-membered ring containing one nitrogen atom. When substituted with the (3,4-difluorophenyl)methyl group, it adds further complexity and specificity to the molecule, potentially influencing its binding affinity and selectivity.

Recent studies have highlighted the potential of 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these pathways through precise molecular interactions makes this compound an attractive candidate for drug development.

In addition to its neurological applications, 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine has also shown promise in the field of cancer research. Studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival pathways. For instance, it has been found to effectively target kinases such as AKT and MAPK, which are often dysregulated in various types of cancer. This makes it a potential lead compound for developing novel anticancer agents.

The pharmacokinetic properties of 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and good tissue penetration make it suitable for both oral and parenteral administration routes. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

In terms of safety and toxicity profiles, preliminary studies suggest that 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine has a favorable safety margin. Animal models have shown minimal adverse effects at therapeutic doses, indicating that it is well-tolerated by living organisms. However, further clinical trials are necessary to fully evaluate its safety in human subjects.

The synthesis of 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of thiomorpholine with a suitably protected pyrrolidine derivative followed by deprotection and functionalization with the difluorophenylmethyl group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

In conclusion, 4-{1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877653-53-5) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroscience and oncology. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.